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The Rydberg constant (Re«), a fundamental physical constant, is intrinsically linked to the
atomic spectra of elements. Its precise determination has been a cornerstone in the
development of atomic physics and quantum mechanics, and it continues to be a crucial
parameter in various fields of research. This guide provides an objective comparison of
different experimental values of the Rydberg constant, detailing the methodologies employed
and presenting the data in a clear, structured format for easy interpretation.

Quantitative Data Summary

The following table summarizes various experimentally determined values of the Rydberg
constant, including the value recommended by the Committee on Data for Science and
Technology (CODATA), which represents a critically evaluated average of all available high-
precision measurements.
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Issuing
Body/Principal Year
Investigator

Experimental Uncertainty

Value (m™?) (m™?)

Experimental
Method

CODATA[1] 2022

10 973 731.568
157

0.000 012

Least-squares
adjustment of
fundamental

constants

Pohl et al.[2] 2020

10 973 731.568
226

0.000 038

Two-photon
frequency comb
spectroscopy of
the 1S-3S
transition in

atomic hydrogen

Parthey et al.[3] 2011

10 973 731.568
341

0.000 010

Two-photon
spectroscopy of
the 1S-2S
transition in a
cold atomic

hydrogen beam

de Beauvoir et
al.[4]

1997

10 973 731.568
59

0.000 10

Doppler-free two-
photon
spectroscopy of
2S-8S/D
transitions in
hydrogen and
deuterium

Shaffer[5] 2020

10 973 731.568
076

0.000 096

High-resolution
laser
spectroscopy of
the 1Sto 2S
transition in

hydrogen

Brind[6][7] 2014

11 070 847 31 000

Analysis of the

Balmer series of

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://physics.nist.gov/cgi-bin/cuu/Value?ryd
https://www.agpohl.physik.uni-mainz.de/files/2022/01/Science_2020_Grinin.pdf
http://www2.mpq.mpg.de/~haensch/pdf/Improved%20Measurement%20of%20the%20Hydrogen%201S-2S%20Transition%20Frequency.pdf
https://www.researchgate.net/publication/45351058_High_resolution_spectroscopy_of_the_hydrogen_atom_-_III_Wavelength_comparison_and_Rydberg_constant_determination
https://digitalcommons.wcupa.edu/cgi/viewcontent.cgi?article=1019&context=ramifications
http://sambrind.co.uk/Documents/Spectrometer.pdf
http://dave.ucsc.edu/physics133/decent_report.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15979847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

hydrogen using a
transmission
grating
spectrometer

Experimental Protocols

The determination of the Rydberg constant has evolved from classical spectroscopic methods
to high-precision laser spectroscopy. Below are detailed methodologies for two key
experimental approaches.

Determination via Analysis of the Hydrogen Balmer
Series

This classical method relies on observing the visible spectral lines of atomic hydrogen, known
as the Balmer series, using a diffraction grating spectrometer.

Methodology:

o Excitation of Hydrogen Gas: A hydrogen discharge lamp is used to excite hydrogen atoms.
An electric current is passed through the low-pressure gas, causing the atoms to absorb
energy and jump to higher energy levels. As the electrons transition back to lower energy
levels, they emit photons of specific wavelengths.[8]

o Dispersion of Light: The light emitted from the discharge tube is passed through a narrow slit
and then directed onto a diffraction grating. The grating disperses the light into its constituent
wavelengths, producing a spectrum of discrete lines.[6][9]

e Observation and Measurement: A spectrometer is used to observe the angles at which the
different spectral lines are diffracted. The angles for the visible lines of the Balmer series
(typically H-alpha, H-beta, H-gamma, and H-delta) are carefully measured.[6][7]

» Calculation of Wavelengths: Using the grating equation, d sin(6) = nA (where d is the grating
spacing, 8 is the diffraction angle, n is the spectral order, and A is the wavelength), the
wavelengths of the observed spectral lines are calculated.[6]
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o Determination of the Rydberg Constant: The Rydberg formula for the Balmer series is given
by 1/A = RH (1/22 - 1/n?), where RH is the Rydberg constant for hydrogen and n is an integer
greater than 2. By plotting 1/A against (1/22 - 1/n2), a straight line is obtained, and the slope
of this line corresponds to the Rydberg constant.[5]

High-Precision Measurement via Doppler-Free Two-
Photon Spectroscopy of the 1S-2S Transition

Modern, high-precision determinations of the Rydberg constant utilize sophisticated laser
spectroscopy techniques to minimize experimental uncertainties, particularly those arising from
the Doppler effect. The 1S-2S transition in atomic hydrogen is ideal for this purpose due to its
extremely narrow natural linewidth.

Methodology:

o Atomic Beam Preparation: A beam of atomic hydrogen is generated and cooled to cryogenic
temperatures (e.g., 5.8 K) to reduce the velocity of the atoms.[3]

o Doppler-Free Excitation: The hydrogen atoms are excited from the 1S ground state to the 2S
metastable state via the simultaneous absorption of two counter-propagating photons from a
highly stable laser. When an atom absorbs one photon from each opposing laser beam, the
first-order Doppler shifts cancel out, leading to a much sharper resonance signal.[4][10][11]

o Laser Frequency Stabilization and Measurement: The frequency of the spectroscopy laser is
stabilized against a highly accurate frequency reference, often an optical frequency comb
that is phase-coherently linked to a cesium fountain clock.[3] This allows for an extremely
precise measurement of the laser frequency required to induce the 1S-2S transition.

o Detection of Excited Atoms: Atoms in the 2S state are detected by applying a small electric
field, which causes them to decay to the 2P state and subsequently emit a Lyman-alpha
photon. These photons are then detected by a photomultiplier tube.[3]

o Data Analysis and Systematic Error Correction: The measured 1S-2S transition frequency is
corrected for various systematic effects, such as the second-order Doppler shift, AC and DC
Stark shifts, and the Zeeman effect, to determine the unperturbed transition frequency.[3]
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The Rydberg constant is then calculated from this highly accurate transition frequency using
the principles of quantum electrodynamics (QED).[12]

Visualizing the Methodologies

The following diagrams illustrate the logical workflow of the described experimental methods.
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Workflow for determining the Rydberg constant via the Balmer series.
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Workflow for high-precision measurement via two-photon spectroscopy.
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Logical relationship in the Rydberg formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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